N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-2,4-dimethylthiazole-5-carboxamide

• IUPAC Name: N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H14N4O2S2/c1-6-5-21-14-16-7(2)10(13(20)18(6)14)17-12(19)11-8(3)15-9(4)22-11/h5H,1-4H3,(H,17,19)
• InChI Key: VQMXBLXEUQINKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=C(C(=O)N12)NC(=O)C3=C(N=C(S3)C)C)C
• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines, which is the core structure of the compound, involves various methods. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Another efficient procedure for the synthesis of thiazolo[3,2-a]pyrimidines involves the reaction of ethyl 4-aryl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylates with α-bromo ketones.

Molecular Structure Analysis

The molecular structure of the compound includes a thiazolo[3,2-a]pyrimidine moiety, which can be readily modified by the introduction of new binding sites. This is extremely necessary to optimize the interaction between the ligand and biological target. The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets.

Chemical Reactions Analysis

The compound possesses an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents. The only example of oxidative coupling of the thiazolo[3,2-a]pyrimidine framework via reaction of 5,6-disubstituted 7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-ones with Lawesson’s reagent in DMSO at room temperature was reported.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 350.4. Its solubility is not available. The compound’s XLogP3 value, which is a measure of its hydrophobicity, is 2.6.

Scientific Research Applications

Antitumor Activity

• . These compounds have demonstrated promising results in inhibiting tumor growth and may serve as a foundation for developing novel anticancer drugs.

Antibacterial Properties

• Research has highlighted the antibacterial activity of thiazolo[3,2-a]pyrimidine derivatives. . Further studies are needed to explore their efficacy against specific bacterial strains.

Anti-Inflammatory Effects

• Thiazolo[3,2-a]pyrimidine derivatives have shown anti-inflammatory properties. . Investigating their mechanisms of action and potential targets is crucial.

Neurological Applications

• The thiazolo[3,2-a]pyrimidine scaffold has structural similarities to purine, which is relevant in designing compounds that interact with biological targets. .

Catalysis and Functionalization

• The active methylene group (C2H2) in 5H-thiazolo[3,2-a]pyrimidin-3(2H)-ones allows for functionalization. . Investigating their catalytic properties and selectivity is essential.

Drug Discovery and Optimization

• The thiazolo[3,2-a]pyrimidine moiety provides a versatile scaffold for drug design. . This compound’s unique structure offers opportunities for drug discovery and optimization.

Future Directions

The compound’s unique structure offers opportunities for diverse applications, from drug discovery to catalysis. It is a promising scaffold for the design of new medicines, including anticancer drugs. In addition, the thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target. This suggests that future research could focus on exploring these possibilities.